Cas no 104795-56-4 (Benzoic acid, 2-mercapto-4-methoxy-, methyl ester)

Benzoic acid, 2-mercapto-4-methoxy-, methyl ester is a sulfur-containing aromatic ester with a methoxy substituent, offering unique reactivity and functional versatility in organic synthesis. The presence of both a thiol (–SH) and methoxy (–OCH₃) group enhances its utility as a building block for heterocyclic compounds, pharmaceuticals, and agrochemical intermediates. Its ester functionality improves solubility in organic solvents, facilitating reactions under mild conditions. The compound’s structural features enable selective modifications, making it valuable for constructing complex molecular frameworks. Stability under standard handling conditions and compatibility with common reagents further contribute to its applicability in research and industrial processes.

Benzoic acid, 2-mercapto-4-methoxy-, methyl ester structure

104795-56-4 structure

Product Name:Benzoic acid, 2-mercapto-4-methoxy-, methyl ester

CAS No:104795-56-4

MF:C₉H₁₀O₃S

MW:198.238901615143

CID:1145774

PubChem ID:13769568

Update Time:2025-10-29

Benzoic acid, 2-mercapto-4-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 2-mercapto-4-methoxy-, methyl ester
- SCHEMBL787525
- 104795-56-4
- methyl 2-mercapto-4-methoxybenzoate
- EN300-363687
- methyl2-mercapto-4-methoxybenzoate
- AKOS017483581
- methyl 4-methoxy-2-sulfanylbenzoate
- KRYZSGFIWDXDCM-UHFFFAOYSA-N
- methyl 2-mercapto-4-methoxy-benzoate
- Inchi： 1S/C9H10O3S/c1-11-6-3-4-7(8(13)5-6)9(10)12-2/h3-5,13H,1-2H3
- InChI Key： KRYZSGFIWDXDCM-UHFFFAOYSA-N
- SMILES： SC1C=C(C=CC=1C(=O)OC)OC

Computed Properties

Exact Mass: 198.03506535g/mol
Monoisotopic Mass: 198.03506535g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 36.5Å²

Benzoic acid, 2-mercapto-4-methoxy-, methyl ester Pricemore >>

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